Cas no 1021256-42-7 (N-(4-{2-[(3,4-dimethylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide)

• Product Name: N-(4-{2-[(3,4-dimethylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide
• CAS No: 1021256-42-7
• MF: C₁₉H₁₉N₃O₃S
• MW: 369.43746304512
• CID: 6283333
• PubChem ID: 42208770
• Update Time: 2025-10-31

N-(4-{2-[(3,4-dimethylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{2-[(3,4-dimethylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide
• F5254-0443
• VU0639286-1
• N-[4-[3-(3,4-dimethylanilino)-3-oxopropyl]-1,3-thiazol-2-yl]furan-2-carboxamide
• AKOS024503476
• 1021256-42-7
• N-(4-(3-((3,4-dimethylphenyl)amino)-3-oxopropyl)thiazol-2-yl)furan-2-carboxamide

• Inchi： 1S/C19H19N3O3S/c1-12-5-6-14(10-13(12)2)20-17(23)8-7-15-11-26-19(21-15)22-18(24)16-4-3-9-25-16/h3-6,9-11H,7-8H2,1-2H3,(H,20,23)(H,21,22,24)
• InChI Key： XYZMHYJYHBVXKY-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=CC=CO2)=O)=NC(=C1)CCC(NC1C=CC(C)=C(C)C=1)=O

Computed Properties

• Exact Mass: 369.11471265g/mol
• Monoisotopic Mass: 369.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-{2-[(3,4-dimethylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide

Introduction to N-(4-{2-[(3,4-dimethylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide and Its Significance in Modern Chemical Biology

N-(4-{2-[(3,4-dimethylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of chemical biology. This compound, identified by its CAS number 1021256-42-7, represents a confluence of advanced chemical synthesis and biological activity, making it a subject of intense research interest. The intricate arrangement of its functional groups, including the 1,3-thiazole and furan moieties, along with the presence of a carbamoyl substituent, contributes to its unique pharmacological properties.

The N-(4-{2-[(3,4-dimethylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide structure is not merely a product of organic chemistry but also a potential therapeutic agent. Its molecular framework suggests interactions with biological targets that could be exploited for therapeutic purposes. The dimethylphenyl group adds another layer of complexity, influencing both the electronic properties and the potential binding affinity to biological receptors.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities. The 1,3-thiazole ring is particularly noteworthy in this context, as it is a common structural motif in many bioactive molecules. Studies have shown that thiazole derivatives can exhibit antimicrobial, anti-inflammatory, and even anticancer properties. The incorporation of the furan ring further enhances the compound's potential by introducing additional functional sites for interaction with biological targets.

The carbamoyl group in the molecule plays a crucial role in modulating its pharmacological profile. This group can participate in hydrogen bonding interactions, which are essential for the binding of small molecules to their targets. Moreover, the ethyl chain extending from the thiazole ring provides flexibility to the molecule, potentially allowing it to adopt multiple conformations that can optimize binding affinity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy. Molecular docking studies have been particularly useful in understanding how N-(4-{2-[(3,4-dimethylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide interacts with various biological targets. These studies suggest that the compound may have potential as an inhibitor of certain enzymes involved in inflammatory pathways.

The synthesis of this compound represents a testament to the ingenuity of modern organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. The use of advanced catalytic systems has also been crucial in achieving these results. Such synthetic methodologies are not only important for producing this specific compound but also for developing libraries of similar molecules for further biological screening.

In the realm of drug discovery, N-(4-{2-[(3,4-dimethylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide holds promise as a lead compound for further development. Its unique structure suggests that it may interact with targets that are difficult to modulate with existing drugs. This makes it an attractive candidate for medicinal chemists who are tasked with designing novel therapeutics.

The 3,4-dimethylphenyl group is particularly interesting from a pharmacological standpoint. This aromatic ring system can influence both the electronic distribution and steric properties of the molecule. By tuning the substitution pattern on this ring, researchers can fine-tune the biological activity of N-(4-{2-[(3,4-dimethylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide to achieve desired pharmacological effects.

Ongoing research is exploring various derivatives of this compound to enhance its therapeutic potential. By modifying different parts of its structure, scientists aim to improve its selectivity, solubility, and metabolic stability. These efforts are part of a broader trend in drug discovery where computational methods are used to guide the design and optimization of bioactive molecules.

The role of N-(4-{2-[(3,4-dimethylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide extends beyond mere academic interest; it has practical implications for drug development. The insights gained from studying this compound can be applied to other molecules with similar structures, accelerating the discovery process for new drugs.

In conclusion, N-(4-{2-[(3,4-dimethylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide is a remarkable example of how organic chemistry and biology intersect to produce compounds with significant therapeutic potential. Its complex structure and diverse functional groups make it a valuable tool for researchers exploring new frontiers in drug discovery. As our understanding of biological systems continues to grow，so too will our ability to design molecules like this one that can improve human health.